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Compound of Interest

3-(Benzyloxy)-4-
Compound Name:
hydroxybenzaldehyde

Cat. No.: B116517

This technical guide provides a comprehensive overview of 3-(Benzyloxy)-4-
hydroxybenzaldehyde, a key intermediate in the synthesis of various organic molecules,
including pharmaceuticals. This document is intended for researchers, scientists, and
professionals in the field of drug development and organic chemistry, offering detailed
information on its identifiers, properties, synthesis, and potential biological relevance.

Core Identifiers and Physicochemical Properties

3-(Benzyloxy)-4-hydroxybenzaldehyde is an aromatic aldehyde characterized by the
presence of a benzyloxy and a hydroxyl group on the benzaldehyde core. Accurate
identification and understanding of its chemical and physical properties are crucial for its
application in research and synthesis.

Chemical Identifiers

A comprehensive list of identifiers for 3-(Benzyloxy)-4-hydroxybenzaldehyde is provided
below, facilitating its unambiguous identification in databases and literature.
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Identifier Type

Value

CAS Number

50773-56-3[1][2][3][4][5][6]

Molecular Formula

C14H1203[1][2][4][5][6]

Molecular Weight 228.24 g/mol [1][2][6]
IUPAC Name 4-hydroxy-3-(phenylmethoxy)benzaldehyde[6]

4-Hydroxy-3-(phenylmethoxy)-benzaldehyde, 3-
Synonyms

(Phenylmethoxy)-4-hydroxybenzaldehyde[1]
inChi INChl=1S/C14H1203/c15-9-12-6-7-13(16)14(8-
n

12)17-10-11-4-2-1-3-5-11/h1-9,16H,10H2[1][6]
InChlKey CWMRCRFALIQFHU-UHFFFAOYSA-N[4][5][6]

Canonical SMILES

C1=CC=C(C=C1)COC2=C(C=CC(=C2)C=0)0]
2][6]

PubChem CID

11020635[6]

MDL Number

MFCD09836534[2]

Physicochemical Data

The following table summarizes the key physicochemical properties of 3-(Benzyloxy)-4-

hydroxybenzaldehyde.
Property Value
Physical Form Solid[4]
Flash Point 114 °C[2]
Purity >95% (commercially available)[4]

Synthesis and Experimental Protocols

The synthesis of 3-(Benzyloxy)-4-hydroxybenzaldehyde is a critical process for its use as a

building block in organic chemistry. Below are detailed experimental protocols for its
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preparation.

Synthetic Workflow

The primary synthetic route to 3-(Benzyloxy)-4-hydroxybenzaldehyde involves the selective
protection of one hydroxyl group of a dihydroxybenzaldehyde precursor, followed by the
introduction of the aldehyde functional group if not already present. Acommon method is the

selective benzylation of 3,4-dihydroxybenzaldehyde.[7]
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Caption: General workflow for the synthesis of 3-(Benzyloxy)-4-hydroxybenzaldehyde.
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Experimental Protocol: Selective Benzylation of 3,4-
Dihydroxybenzaldehyde

This protocol describes a common laboratory-scale synthesis of 3-(Benzyloxy)-4-
hydroxybenzaldehyde.

Materials:

3,4-Dihydroxybenzaldehyde

e Benzyl chloride or benzyl bromide[7]

e Anhydrous potassium carbonate (K=2COs) or another suitable base

¢ Anhydrous N,N-Dimethylformamide (DMF) or acetone as solvent

o Ethyl acetate

e Brine (saturated aqueous NaCl solution)

e Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0Oa4)
 Silica gel for column chromatography

o Hexane and ethyl acetate for elution

Procedure:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, dissolve 3,4-dihydroxybenzaldehyde in the chosen solvent (e.g., DMF).

» Addition of Base: Add anhydrous potassium carbonate to the solution. The amount should be
slightly more than one molar equivalent to selectively deprotonate one of the hydroxyl
groups.

» Addition of Benzylating Agent: Slowly add one molar equivalent of benzyl chloride or benzyl
bromide to the reaction mixture at room temperature.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b116517?utm_src=pdf-body
https://www.benchchem.com/product/b116517?utm_src=pdf-body
https://www.benchchem.com/product/b116517
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b116517?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Reaction: Heat the mixture to a moderate temperature (e.g., 60-80 °C) and stir for several
hours until the starting material is consumed, as monitored by thin-layer chromatography
(TLC).

o Work-up: After the reaction is complete, cool the mixture to room temperature and pour it into
a separatory funnel containing water and ethyl acetate.

o Extraction: Extract the aqueous layer with ethyl acetate. Combine the organic layers and
wash them with water and then with brine.

e Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or
sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary
evaporator.

« Purification: Purify the crude product by column chromatography on silica gel, using a
gradient of ethyl acetate in hexane as the eluent, to isolate the desired product, 3-
(Benzyloxy)-4-hydroxybenzaldehyde.[7]

Potential Biological Activity and Signaling Pathways

While direct studies on the biological activity of 3-(Benzyloxy)-4-hydroxybenzaldehyde are
limited, research on structurally related benzaldehyde derivatives provides insights into its
potential pharmacological effects. Notably, compounds like 3-hydroxybenzaldehyde and 4-
hydroxybenzaldehyde have been shown to exhibit antioxidant and cytoprotective properties.[8]
[91[10]

Plausible Signaling Pathway Involvement

Based on the activity of similar compounds, it is plausible that 3-(Benzyloxy)-4-
hydroxybenzaldehyde could modulate cellular signaling pathways involved in oxidative stress
response and cell survival. For instance, some benzaldehyde derivatives have been shown to
activate the Nrf2/HO-1 pathway, a key regulator of the antioxidant response, via the ERK and
Akt signaling cascades.[11] Additionally, related hydroxybenzaldehydes have been implicated
in the activation of the Sonic Hedgehog (Shh) signaling pathway.[8][9][12]
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Caption: Hypothesized signaling cascade for the cytoprotective effects of 3-(Benzyloxy)-4-
hydroxybenzaldehyde.

Further research is necessary to elucidate the specific biological activities and mechanisms of
action of 3-(Benzyloxy)-4-hydroxybenzaldehyde. The potential for this compound to serve as
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a scaffold for the development of novel therapeutic agents warrants its investigation in various
biological assays. This guide serves as a foundational resource for such future studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b116517#3-benzyloxy-4-hydroxybenzaldehyde-cas-
number-and-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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